Cas no 27321-32-0 (1H-Indole,5-methyl-3-(1-methylethyl)-)
27321-32-0 structure
Product Name:1H-Indole,5-methyl-3-(1-methylethyl)-
CAS No:27321-32-0
MF:C12H15N
MW:173.254203081131
CID:251019
PubChem ID:594157
Update Time:2025-04-19
1H-Indole,5-methyl-3-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole,5-methyl-3-(1-methylethyl)-
- Indole,3-isopropyl-5-methyl- (8CI)
- 27321-32-0
- SCHEMBL12244348
- 3-Isopropyl-5-methyl-1H-indole #
- 3-Isopropyl-5-methyl-1H-indole
- 5-Methyl-3-isopropylindole
- QYTCWTXIKNBMQJ-UHFFFAOYSA-N
- 5-methyl-3-(propan-2-yl)-1H-indole
-
- Inchi: 1S/C12H15N/c1-8(2)11-7-13-12-5-4-9(3)6-10(11)12/h4-8,13H,1-3H3
- InChI Key: QYTCWTXIKNBMQJ-UHFFFAOYSA-N
- SMILES: N1C=C(C2C=C(C)C=CC1=2)C(C)C
Computed Properties
- Exact Mass: 173.12055
- Monoisotopic Mass: 173.120449483g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 15.8Ų
Experimental Properties
- PSA: 15.79
1H-Indole,5-methyl-3-(1-methylethyl)- Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
27321-32-0 (1H-Indole,5-methyl-3-(1-methylethyl)-) Related Products
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